molecular formula C12H21N3O3 B8491496 1-Acetyl-4-(4-morpholinecarbonyl)-1,4-diazepane

1-Acetyl-4-(4-morpholinecarbonyl)-1,4-diazepane

Cat. No. B8491496
M. Wt: 255.31 g/mol
InChI Key: PDPWSCVAKGHYJV-UHFFFAOYSA-N
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Description

1-Acetyl-4-(4-morpholinecarbonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C12H21N3O3 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H21N3O3

Molecular Weight

255.31 g/mol

IUPAC Name

1-[4-(morpholine-4-carbonyl)-1,4-diazepan-1-yl]ethanone

InChI

InChI=1S/C12H21N3O3/c1-11(16)13-3-2-4-14(6-5-13)12(17)15-7-9-18-10-8-15/h2-10H2,1H3

InChI Key

PDPWSCVAKGHYJV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCCN(CC1)C(=O)N2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(4-morpholinecarbonyl)-1,4-diazepane hydrochloride (50 g, 0.2 mol) and triethylamine (42 ml, 30.5 g, 0.3 mol) in dichloromethane (400 ml) at 5° C. was added acetic anhydride (23 ml, 24.9 g, 0.24 mol) dropwise over 15 minutes and the reaction was then stirred for a further 2 hours at room temperature under nitrogen. Dilution with dichloromethane (600 ml) was followed by washing with saturated aqueous sodium bicarbonate (2×200 ml) and the combined aqueous layers extracted with dichloromethane (1×100 ml). The dichloromethane layers were combined and washed with saturated brine, dried over MgSO4 and evaporated to give a light brown oil. This was dissolved in dichloromethane (300 ml) and treated with triethylamine (8 ml, 5.8 g, 0.06 mol) and ethanol (5 ml), stirred for 1 hour at room temperature then washed with saturated sodium bicarbonate and the aqueous layer extracted with dichloromethane (5×). The combined dichloromethane layers were dried over MgSO4 and evaporated under reduced pressure to give a yellow oil which was then azeotroped with dichloromethane (4×) to give the title compound as a yellow oil (47.1 g, 92%). Rf 0.45 (0.880 aqueous ammonia: methanol:dichloromethane 1:10:90, v/v). MS m/z 256 (MH)+. Found: C,52.62; H,8.18; N,15.02; C12H21N3O3 0.3CH2Cl2 requires C, 52.61; H, 7.75; N,14.96%.
Name
1-(4-morpholinecarbonyl)-1,4-diazepane hydrochloride
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
42 mL
Type
reactant
Reaction Step One
Quantity
23 mL
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Four
Yield
92%

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